Mycaminosyltylonolide

• CAS No.: 61257-02-1
• Molecular Formula: C31H51NO10
• Molecular Weight: 597.7 g/mol
• IUPAC Name: 2-[(4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2R,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-16-ethyl-4-hydroxy-15-(hydroxymethyl)-5,9,13-trimethyl-2,10-dioxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
• InChI: InChI=1S/C31H51NO10/c1-8-25-22(16-34)13-17(2)9-10-23(35)18(3)14-21(11-12-33)30(19(4)24(36)15-26(37)41-25)42-31-29(39)27(32(6)7)28(38)20(5)40-31/h9-10,12-13,18-22,24-25,27-31,34,36,38-39H,8,11,14-16H2,1-7H3/b10-9+,17-13+/t18-,19+,20-,21+,22-,24-,25-,27+,28-,29-,30-,31+/m1/s1
• InChI Key: WGUJDBLMJBJUQU-VKRLOHBMSA-N
• Isomeric SMILES: CC[C@@H]1[C@H](/C=C(/C=C/C(=O)[C@@H](C[C@@H]([C@@H]([C@H]([C@@H](CC(=O)O1)O)C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C)O)N(C)C)O)CC=O)C)\C)CO
• SMILES: CCC1C(C=C(C=CC(=O)C(CC(C(C(C(CC(=O)O1)O)C)OC2C(C(C(C(O2)C)O)N(C)C)O)CC=O)C)C)CO
• Synonyms: mycaminosyltylonolide

Description

Mycaminosyltylonolide is a macrolide antibiotic known for its broad-spectrum antibacterial activity. It is particularly effective against Gram-positive bacteria and has been used in veterinary medicine to treat various infections . This compound is a derivative of tylosin, a 16-membered macrolide, and has shown enhanced antibacterial properties through chemical modifications .

Scientific Research Applications

Mycaminosyltylonolide has a wide range of scientific research applications:

Chemistry: It is used as a model compound for studying macrolide antibiotics and their chemical modifications.

Biology: The compound is studied for its interactions with bacterial ribosomes and its mechanism of action.

Medicine: this compound and its derivatives are explored for their potential use in treating bacterial infections, particularly those caused by antibiotic-resistant strains.

Industry: It is used in veterinary medicine to treat infections in livestock, contributing to animal health and productivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of mycaminosyltylonolide involves the chemical modification of tylosin. For instance, derivatives such as 20-deoxy-20-{N-methyl-N-[1-(3-quinolyl)-1H-1,2,3-triazol-4-yl]methylamino}-5-O-mycaminosyltylonolide have been synthesized and evaluated for their efficacy .

Industrial Production Methods: Industrial production of this compound typically involves fermentation processes using specific strains of bacteria, followed by extraction and purification. The process may also include chemical modifications to enhance the compound’s antibacterial properties .

Chemical Reactions Analysis

Types of Reactions: Mycaminosyltylonolide undergoes various chemical reactions, including oxidation, reduction, and substitution . These reactions are essential for modifying the compound to enhance its antibacterial properties.

Common Reagents and Conditions: Common reagents used in the synthesis and modification of this compound include quinolyl triazoles, benzyl triazoles, and various amino moieties . Reaction conditions often involve controlled temperatures and pH levels to ensure optimal yields and activity.

Major Products Formed: The major products formed from these reactions are derivatives of this compound with enhanced antibacterial activity against both Gram-positive and Gram-negative bacteria .

Mechanism of Action

Mycaminosyltylonolide exerts its antibacterial effects by binding to the bacterial ribosome and inhibiting protein synthesis . This binding interferes with the elongation of the polypeptide chain, ultimately leading to bacterial cell death . The compound targets the 23S rRNA within the ribosomal tunnel, protecting nucleoside A752 and inhibiting the synthesis of essential proteins .

Comparison with Similar Compounds

Tylosin: The parent compound of mycaminosyltylonolide, used in veterinary medicine for its antibacterial properties.

Desmycosin: Another tylosin derivative with similar antibacterial activity.

Tilmicosin: A tylosin derivative developed for respiratory diseases in animals.

Uniqueness: this compound stands out due to its enhanced antibacterial activity against both Gram-positive and Gram-negative bacteria, achieved through specific chemical modifications . Its ability to overcome antibiotic resistance makes it a valuable compound in both research and clinical settings .